Cas no 754214-67-0 ([1-[tert-butyl(dimethyl)silyl]pyrrolo[2,3-b]pyridin-5-yl]boronic acid)

• Product Name: [1-[tert-butyl(dimethyl)silyl]pyrrolo[2,3-b]pyridin-5-yl]boronic acid
• CAS No: 754214-67-0
• MF: C₁₃H₂₁BN₂O₂Si
• MW: 276.214544057846
• CID: 548824
• PubChem ID: 49758987
• Update Time: 2025-05-22

[1-[tert-butyl(dimethyl)silyl]pyrrolo[2,3-b]pyridin-5-yl]boronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid,[1-[(1,1-dimethylethyl)dimethylsilyl]-1H-pyrrolo[2,3-b]pyridin-5-yl]- (9CI)
• 1-(TERT-BUTYL-DIMETHYL-SILANYL)-1H-PYRROLO[2,3-B]PYRIDIN-5-YL BORONIC ACID
• Boronic acid, [1-[(1,1-dimethylethyl) dimethylsilyl]-1H-pyrrolo[2,3-b]pyridin-5-yl]-
• [1-[tert-butyl(dimethyl)silyl]pyrrolo[2,3-b]pyridin-5-yl]boronic acid
• (1-[TERT-BUTYL(DIMETHYL)SILYL]-1H-PYRROLO[2,3-B]PYRIDIN-5-YL)BORONIC ACID
• (1-(tert-Butyldimethylsilyl)-1H-pyrrolo[2,3-b]pyridin-5-yl)boronic acid
• AB57812
• Boronic acid, [1-[(1,1-dimethylethyl)dimethylsilyl]-1H-pyrrolo[2,3-b]pyridin-5-yl]- (9CI)
• 754214-67-0
• Boronic acid,[1-[(1,1-dimethylethyl)dimethylsilyl]-1H-pyrrolo[2,3-b]pyridin-5-yl]-
• (1-(tert-Butyldimethylsilyl)-1H-pyrrolo[2,3-b]pyridin-5-yl)boronicacid

• Inchi： 1S/C13H21BN2O2Si/c1-13(2,3)19(4,5)16-7-6-10-8-11(14(17)18)9-15-12(10)16/h6-9,17-18H,1-5H3
• InChI Key： QSBANYUWWOUJSY-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)N1C=CC2=CC(B(O)O)=CN=C12

Computed Properties

• Exact Mass: 276.14700
• Monoisotopic Mass: 276.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.7
• Topological Polar Surface Area: 58.3A^2

Experimental Properties

• PSA: 58.28000
• LogP: 1.56940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on [1-[tert-butyl(dimethyl)silyl]pyrrolo[2,3-b]pyridin-5-yl]boronic acid

[1-[tert-butyl(dimethyl)silyl]pyrrolo[2,3-b]pyridin-5-yl]boronic acid: A Comprehensive Overview

The compound [1-[tert-butyl(dimethyl)silyl]pyrrolo[2,3-b]pyridin-5-yl]boronic acid, identified by the CAS number 754214-67-0, is a highly specialized organic molecule with significant applications in modern organic synthesis and materials science. This compound is particularly notable for its unique structural features and its role as a key intermediate in the synthesis of advanced materials and pharmaceutical agents. The molecule combines a pyrrolo[2,3-b]pyridine core with a boronic acid functionality and a tert-butyl(dimethyl)silyl protecting group, making it a versatile building block in various chemical reactions.

Recent studies have highlighted the importance of pyrrolo[2,3-b]pyridine derivatives in drug discovery and materials science. The pyrrolo[2,3-b]pyridine moiety is known for its aromatic stability and ability to participate in various π-interactions, making it an attractive scaffold for designing bioactive molecules. The incorporation of the boronic acid group further enhances its utility in cross-coupling reactions, such as the Suzuki-Miyaura coupling, which are widely used in the construction of complex molecular architectures.

The tert-butyl(dimethyl)silyl (TBS) group serves as an effective protecting group for the hydroxyl functionality in this compound. This protecting group is highly stable under mild reaction conditions and can be readily removed under specific deprotection protocols. The use of TBS groups is particularly advantageous in multi-step synthesis workflows where precise control over functional group reactivity is essential. Recent advancements in silylation chemistry have further expanded the applicability of such protecting groups in high-throughput synthesis platforms.

From an applications perspective, [1-[tert-butyl(dimethyl)silyl]pyrrolo[2,3-b]pyridin-5-yl]boronic acid has been employed as a precursor in the synthesis of advanced materials, including organic semiconductors and optoelectronic devices. Its ability to undergo controlled polymerization and self-assembly processes has made it a valuable component in the development of next-generation electronic materials. Furthermore, this compound has shown promise in medicinal chemistry, where it serves as a lead structure for designing novel therapeutics targeting various disease states.

Recent research has also explored the potential of this compound in bioconjugation chemistry. The boronic acid functionality enables efficient conjugation with various biomolecules, such as proteins and nucleic acids, under mild conditions. This property has opened new avenues for its use in diagnostic applications and drug delivery systems. Additionally, the pyrrolo[2,3-b]pyridine core has been shown to exhibit interesting photophysical properties, making it a candidate for applications in fluorescence sensing and imaging technologies.

In terms of synthesis, [1-[tert-butyl(dimethyl)silyl]pyrrolo[2,3-b]pyridin-5-yl]boronic acid can be prepared via a variety of routes, including microwave-assisted synthesis and enzymatic catalysis. These methods not only enhance reaction efficiency but also contribute to the sustainability of chemical processes by reducing energy consumption and waste generation. Recent advances in flow chemistry have further improved the scalability and reproducibility of its synthesis on an industrial scale.

Looking ahead, the versatility of CAS No 754214-67-0 positions it as a critical component in future innovations across multiple disciplines. Its role as a building block for advanced materials and pharmaceutical agents underscores its importance in contemporary chemical research. As new applications continue to emerge, this compound will undoubtedly play a pivotal role in shaping the next generation of chemical technologies.